Cas no 6315-32-8 (1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-)

1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl- structure
6315-32-8 structure
Product Name:1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
CAS No:6315-32-8
MF:C14H18N2
MW:214.306123256683
CID:503479
PubChem ID:95564
Update Time:2025-04-19

1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
    • 1-methyl-4-phenylazepane-4-carbonitrile
    • 1-methyl-4-phenylperhydroazepine-4-carbonitrile
    • 1-Methyl-4-phenyl-4-azepanecarbonitrile
    • 1-Methyl-4-phenyl-hexahydro-azepin-4-carbonitril
    • 1-methyl-4-phenyl-hexahydro-azepine-4-carbonitrile
    • AC1L3ULR
    • AC1Q4RMH
    • AR-1C4626
    • CTK5B7817
    • EINECS 228-645-5
    • NSC21246
    • 6315-32-8
    • Hexahydro-1-methyl-4-phenyl-1H-azepine-4-carbonitrile
    • NSC-21246
    • 1H-Azepine-4-carbonitrile, hexahydro-1-methyl-4-phenyl-
    • 1-methyl-4-phenyl-azepane-4-carbonitrile
    • NS00044216
    • NSC 21246
    • DTXSID701213356
    • Inchi: 1S/C14H18N2/c1-16-10-5-8-14(12-15,9-11-16)13-6-3-2-4-7-13/h2-4,6-7H,5,8-11H2,1H3
    • InChI Key: OSTBUYKRALHHBD-UHFFFAOYSA-N
    • SMILES: N1(C)CCCC(C#N)(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 214.14714
  • Monoisotopic Mass: 214.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 349.1°C at 760 mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.557
  • PSA: 27.03
  • LogP: 2.50158
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